Cas no 2171704-00-8 (2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid
• CAS No: 2171704-00-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5999807
• PubChem ID: 165503141
• Update Time: 2025-06-29

2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid
• 2171704-00-8
• EN300-1490678
• 2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]propanoic acid

• Inchi： 1S/C25H28N2O6/c1-25(23(29)30,15-11-12-15)27-22(28)21(14-32-2)26-24(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： OGVICGGEOVSJPN-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid

Compound CAS No. 2171704-00-8: 2-Cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methoxypropanamidopropanoic Acid

The compound with CAS No. 2171704-00-8, named 2-cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methoxypropanamidopropanoic acid, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a methoxy substituent. These structural features make it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group is widely used as a protective group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an ideal candidate for use in solid-phase peptide synthesis (SPPS), where precise control over the synthesis process is critical. The presence of the cyclopropyl group adds unique electronic and steric properties to the molecule, potentially enhancing its bioactivity and selectivity in biological systems.

Furthermore, the 3-methoxypropanamido group introduces additional functional diversity to the compound, enabling it to participate in various chemical reactions such as amidation, esterification, and other nucleophilic substitutions. This versatility has led researchers to explore its potential in the creation of novel antibiotics, anticancer agents, and other pharmaceuticals. Recent advancements in medicinal chemistry have demonstrated that compounds with similar structural motifs exhibit promising activity against various disease targets, including enzyme inhibitors and receptor modulators.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions, protection/deprotection strategies, and purification techniques. The use of Fmoc chemistry ensures high yields and excellent purity during the synthesis process. Researchers have also explored alternative synthetic pathways to optimize the production of this compound, including the use of microwave-assisted synthesis and continuous flow reactors. These innovations have significantly improved the efficiency and scalability of the synthesis process.

The application of this compound extends beyond pharmaceuticals. Its unique structure has also been exploited in materials science for the development of advanced polymers and nanomaterials. For instance, derivatives of this compound have been used as building blocks for self-assembling peptides, which have applications in drug delivery systems and tissue engineering. The integration of such compounds into biomaterials has opened new avenues for regenerative medicine and biotechnology.

From an environmental perspective, researchers have increasingly focused on developing sustainable methods for synthesizing this compound. Green chemistry principles, such as the use of renewable feedstocks, catalytic processes, and waste reduction strategies, have been applied to minimize the environmental footprint of its production. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, 2-cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methoxypropanamidopropanoic acid (CAS No. 2171704-00-8) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, materials science, and biotechnology. Its unique structural features and functional groups make it an essential tool for researchers working on innovative solutions in these fields. As research continues to advance, this compound is expected to play an even more significant role in driving discoveries that benefit society.